Cas no 1087784-75-5 (3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid)

• Product Name: 3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid
• CAS No: 1087784-75-5
• MF: C₁₁H₁₀BrNO₄
• MW: 300.105402469635
• CID: 4570726
• PubChem ID: 39870226
• Update Time: 2025-06-29

3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(7-Bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic Acid
• 4H-1,4-Benzoxazine-4-propanoic acid, 7-bromo-2,3-dihydro-3-oxo-
• 3-(7-bromo-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)propanoic acid
• AB01000443-01
• 3-(7-Bromo-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)propanoicacid
• 3-(7-bromo-3-oxo-1,4-benzoxazin-4-yl)propanoic acid
• AKOS023501525
• DTXSID001180609
• 1087784-75-5
• 7-Bromo-2,3-dihydro-3-oxo-4H-1,4-benzoxazine-4-propanoic acid
• G24614
• CS-0248422
• Z404068426
• EN300-39827
• 3-(7-Bromo-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)propanoic acid
• 3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid

• Inchi： 1S/C11H10BrNO4/c12-7-1-2-8-9(5-7)17-6-10(14)13(8)4-3-11(15)16/h1-2,5H,3-4,6H2,(H,15,16)
• InChI Key： IWEVEABQPMVYFG-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2N(CCC(O)=O)C(=O)C1

Computed Properties

• Exact Mass: 298.97932g/mol
• Monoisotopic Mass: 298.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid

Comprehensive Overview of 3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid (CAS No. 1087784-75-5)

3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid (CAS No. 1087784-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzoxazine derivatives, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its role as a key intermediate in the synthesis of novel drug candidates targeting inflammation, neurological disorders, and metabolic diseases.

The molecular structure of 3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid incorporates a brominated benzoxazine core linked to a propanoic acid moiety, which enhances its reactivity and solubility in various solvents. This structural combination makes it a valuable building block in medicinal chemistry, especially for designing small-molecule inhibitors and enzyme modulators. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in current biomedical research, where modulating oxidative stress and inflammation is critical.

In the context of drug discovery, CAS No. 1087784-75-5 is often explored for its pharmacophore properties. Its bromo-substituted aromatic ring provides a strategic site for further chemical modifications, enabling the development of derivatives with enhanced bioavailability and target specificity. This aligns with the growing demand for precision medicine and personalized therapeutics, which are frequently searched topics in scientific and healthcare communities.

From a synthetic chemistry perspective, 3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid is synthesized through multi-step organic reactions, often involving cyclization and bromination processes. Its purity and stability are critical for ensuring reproducibility in research, making it a subject of interest in analytical method development and quality control protocols. Laboratories focusing on high-throughput screening and combinatorial chemistry frequently utilize this compound to expand their libraries of bioactive molecules.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 1087784-75-5. Researchers are increasingly investigating sustainable synthesis routes for such compounds to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward eco-friendly pharmaceutical production, a topic that resonates with both academic and industrial stakeholders.

In summary, 3-(7-bromo-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid represents a versatile and promising compound in modern chemistry and drug development. Its applications span from neurological research to sustainable synthesis, addressing some of the most pressing challenges in science today. As interest in targeted therapies and green chemistry continues to rise, this compound is poised to remain a focal point in innovative research endeavors.